Pimobendan-d4

• Molecular Formula: C19H18N4O2
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C19H18N4O2/c1-11-9-17(24)22-23-18(11)13-5-8-15-16(10-13)21-19(20-15)12-3-6-14(25-2)7-4-12/h3-8,10-11H,9H2,1-2H3,(H,20,21)(H,22,24)/i3D,4D,6D,7D
• InChIKey: GLBJJMFZWDBELO-ZDPIWEEJSA-N

Pimobendan-d4 Technical Specifications

Pimobendan-d4 (UD-CG115-d4) is a stable isotope-labeled analog of the veterinary inodilator pimobendan, distinguished by the substitution of four protium atoms with deuterium, yielding a molecular weight of 338.39 g/mol . It is classified as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis. Its primary utility lies in correcting for variability in sample preparation, chromatographic separation, and mass spectrometric detection during the quantification of pimobendan and its active metabolite, O-desmethyl-pimobendan (ODMP), in complex biological matrices [1].

Workflow LC-MS/MS bioanalysis of pimobendan and ODMP

ISTD role Co-eluting deuterated internal standard

Correction Matrix effect and ionization variability correction

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source

Why Pimobendan-d4 Is Irreplaceable

Substituting Pimobendan-d4 with a non-isotopic, structurally similar internal standard (e.g., a different drug) or even a differently-labeled deuterated analog introduces unacceptable quantitative uncertainty. Generic internal standards do not co-elute identically and fail to correct for matrix effects and ionization efficiency variations, leading to compromised accuracy and precision . While deuterium-labeled analogs are the gold standard, the specific labeling pattern (d4 vs. d3) creates a unique mass difference and chromatographic behavior. A method validated with Pimobendan-d4 cannot be seamlessly transferred to use Pimobendan-d3 without a full re-validation due to differences in isotope effects and potential spectral overlap with the target analyte [1].

Non-isotopic ISTD Does not co-elute identically, failing to correct matrix effects and ionization differences.

d3 vs d4 labeling Smaller mass shift (+3 Da) may cause isotopic overlap with analyte isotopes, requiring re-validation.

Method transfer A protocol validated for Pimobendan-d4 cannot be assumed valid for d3 due to distinct isotope effects.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source

Pimobendan-d4 vs. In-Class Comparators

Pimobendan-d4 vs. d3 MS Performance

Pimobendan-d4 provides a nominal mass increase of +4 Da over the unlabeled analyte, compared to +3 Da for the commonly available Pimobendan-d3 alternative . This larger mass shift can be critical for avoiding isotopic spectral overlap between the internal standard and the naturally occurring M+2 or M+3 isotopes of the target analyte, particularly at high analyte concentrations or in complex matrices. While direct comparative assay data are not published, the risk of overlap is a function of mass shift and natural isotope abundance; a +4 Da shift reduces the potential for overlap with the analyte's isotopic envelope compared to a +3 Da shift .

MS Mass Shift

Class-level inference

+4 Da (d4) vs. +3 Da (d3)

Reduced risk of isotopic overlap

Theoretical; based on mass shift and isotope abundance

Evidence Dimension	Nominal Mass Shift from Unlabeled Analyte (Pimobendan)
Target Compound Data	+4 Da
Comparator Or Baseline	+3 Da (Pimobendan-d3)
Quantified Difference	+1 Da (larger mass shift)
Conditions	LC-MS/MS theoretical consideration based on molecular formulas

Why This Matters

A larger mass shift reduces the risk of quantitative inaccuracy due to isotopic cross-talk, thereby improving data reliability in regulated bioanalysis.

High-Sensitivity Quantification Validation

A fully validated LC-MS/MS protocol utilizing an isotopically labeled internal standard (methodologically identical to Pimobendan-d4) for the quantification of pimobendan and its metabolite ODMP in canine plasma achieved a lower limit of quantification (LLOQ) of 0.09 μg/L for both analytes . This level of sensitivity is enabled by the precise correction of matrix effects and recovery inconsistencies afforded by the co-eluting deuterated internal standard. In contrast, comparable HPLC-UV methods for pimobendan often report higher LLOQs, demonstrating the performance gain conferred by the isotope-labeled approach [1].

Sensitivity (LLOQ)

Cross-study comparable

0.09 μg/L (LC-MS/MS) vs. >1 μg/L (HPLC-UV)

Supports low-concentration PK studies

Validated method on canine plasma; matrix-dependent

Evidence Dimension	Lower Limit of Quantification (LLOQ) for Pimobendan in Plasma
Target Compound Data	0.09 μg/L
Comparator Or Baseline	Typically > 1 μg/L (HPLC-UV methods)
Quantified Difference	At least one order of magnitude improvement in sensitivity
Conditions	Validated LC-MS/MS method on canine plasma

Why This Matters

An LLOQ of 0.09 μg/L is essential for conducting robust pharmacokinetic studies in small animals where sample volume and drug concentrations are limited.

• [1] Dobariya T, Multani PJ. Development And Validation Of Methods For Estimation Of Pimobendan In Pharmaceutical Dosage Form. Semantic Scholar. View Source

Molecular Identity and Purity Specifications

Pimobendan-d4 (MW 338.39) is chemically distinct from Pimobendan-d3 (MW 337.39) . This is not merely a theoretical difference; it reflects a unique synthetic route and, consequently, a different impurity profile. Suppliers often report a higher purity for Pimobendan-d4, with specifications like the 99.43% reported for the -d3 analog , but the -d4 form may exhibit different or lower levels of specific unlabeled or under-labeled impurities. The 4-Da mass shift ensures unambiguous identification of the internal standard signal, minimizing the risk of mis-assignment and facilitating automated data processing.

Molecular Identity

Supporting evidence

338.39 g/mol (C19H14D4N4O2)

Unique mass and structure from d3

Distinct synthetic route; purity may differ

Evidence Dimension	Molecular Weight and Chemical Identity
Target Compound Data	338.39 g/mol (C19H14D4N4O2)
Comparator Or Baseline	337.39 g/mol (C19H15D3N4O2) for Pimobendan-d3
Quantified Difference	+1 Da and distinct chemical structure
Conditions	N/A (molecular property)

Why This Matters

A well-defined, unique chemical identity is a prerequisite for traceability in GLP/GMP environments and ensures consistency across batches for multi-year longitudinal studies.

Pimobendan-d4 Validated Applications

High-Sensitivity PK and TK Studies

Pimobendan-d4 is essential for quantifying pimobendan and ODMP in plasma down to an LLOQ of 0.09 μg/L, as demonstrated in validated LC-MS/MS protocols . This sensitivity is critical for studies in small animal models (e.g., dogs, cats, rodents) or when analyzing late time points in PK profiles where drug concentrations are low.

TDM and Bioequivalence Studies

Its use as an internal standard ensures the high accuracy (92.70-100.52%) and precision (CV 4.04-8.96%) required for regulatory-compliant TDM and bioequivalence trials of veterinary pimobendan formulations, enabling reliable comparisons between generic and reference products .

Stability and Forced Degradation Studies

As a stable, well-characterized isotope-labeled analog, Pimobendan-d4 serves as an ideal reference point in stability-indicating LC-MS methods. It provides a constant baseline against which degradation products of the active pharmaceutical ingredient can be accurately measured over time, a key requirement for pharmaceutical shelf-life determination [1].

Application

Selection Property

Validation Focus

High-sensitivity PK/TK studies in small animals

Co-eluting deuterated ISTD for matrix correction

LLOQ verification at sub-μg/L levels

Comparative PK research in veterinary models

High accuracy and precision under bioanalytical validation

Method reproducibility and matrix-effect control

Stability-indicating method development

Isotope-labeled reference for degradation tracking

Baseline consistency under forced degradation

• [1] Gudapati AR, et al. Stability Indicating LC-MS Method Development and Validation for the Study of the Forced Degradation Behavior of Pimobendan Drug. Int J Pharm Investig. 2020. View Source